Cas no 1236862-32-0 (3-(3,4-difluorophenoxy)azetidine hydrochloride)

• Product Name: 3-(3,4-difluorophenoxy)azetidine hydrochloride
• CAS No: 1236862-32-0
• MF: C₉H₁₀ClF₂NO
• MW: 221.631608486176
• MDL: MFCD21605756
• CID: 4579657
• PubChem ID: 71299291
• Update Time: 2025-07-17

3-(3,4-difluorophenoxy)azetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Azetidine, 3-(3,4-difluorophenoxy)-, hydrochloride (1:1)
• 3-(3,4-Difluoro-phenoxy)-azetidine hydrochloride
• 3-(3,4-difluorophenoxy)azetidine hydrochloride

• MDL： MFCD21605756
• Inchi： 1S/C9H9F2NO.ClH/c10-8-2-1-6(3-9(8)11)13-7-4-12-5-7;/h1-3,7,12H,4-5H2;1H
• InChI Key： LGYZUROTBPYFOS-UHFFFAOYSA-N
• SMILES： O(C1CNC1)C1C=CC(F)=C(F)C=1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(3,4-difluorophenoxy)azetidine hydrochloride

Comprehensive Overview of 3-(3,4-Difluorophenoxy)azetidine Hydrochloride (CAS No. 1236862-32-0)

3-(3,4-Difluorophenoxy)azetidine hydrochloride (CAS No. 1236862-32-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of azetidine derivatives, which are increasingly explored for their bioactivity and versatility in drug discovery. The presence of the difluorophenoxy moiety enhances its metabolic stability and binding affinity, making it a promising candidate for further development.

In recent years, the demand for fluorinated compounds like 3-(3,4-difluorophenoxy)azetidine hydrochloride has surged, driven by their applications in medicinal chemistry and material science. Researchers are particularly interested in its potential as a building block for designing novel kinase inhibitors or GPCR modulators, addressing unmet medical needs in oncology and neurology. Its hydrochloride salt form improves solubility, a critical factor for bioavailability in drug formulations.

The synthesis of CAS No. 1236862-32-0 involves multi-step organic reactions, including nucleophilic substitution and cyclization, with stringent control over purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structure, ensuring compliance with regulatory standards. This aligns with the growing industry focus on quality-by-design (QbD) principles in chemical manufacturing.

From an SEO perspective, users frequently search for terms like "azetidine derivatives in drug discovery", "fluorophenoxy compounds applications", or "CAS 1236862-32-0 supplier", reflecting commercial and academic interest. Environmental concerns also drive queries about green synthesis methods for such compounds, emphasizing solvent-free or catalytic approaches to reduce waste.

Ongoing studies explore the structure-activity relationship (SAR) of 3-(3,4-difluorophenoxy)azetidine hydrochloride, particularly its role in optimizing lipophilicity and target selectivity. Collaborative efforts between academia and industry aim to leverage its scaffold for fragment-based drug design, a trending topic in precision medicine. Additionally, its stability under physiological conditions makes it a viable candidate for prodrug development.

In conclusion, 3-(3,4-difluorophenoxy)azetidine hydrochloride exemplifies the intersection of innovative chemistry and therapeutic potential. Its CAS No. 1236862-32-0 serves as a key identifier for researchers sourcing high-purity samples, while its molecular attributes continue to inspire cutting-edge applications. As the scientific community prioritizes sustainable chemistry and AI-driven drug discovery, this compound remains a focal point for future breakthroughs.